3-methyl-N-pentyl-1-propyl-1H-pyrazol-4-amine

• Molecular Formula: C12H23N3
• Molecular Weight: 209.33 g/mol
• IUPAC Name: 3-methyl-N-pentyl-1-propylpyrazol-4-amine
• InChI: InChI=1S/C12H23N3/c1-4-6-7-8-13-12-10-15(9-5-2)14-11(12)3/h10,13H,4-9H2,1-3H3
• InChI Key: OGXQTNSLGNXMCW-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNC1=CN(N=C1C)CCC

Description

3-methyl-N-pentyl-1-propyl-1H-pyrazol-4-amine is a chemical compound with the molecular formula C12H24ClN3 and a molecular weight of 245.8 g/mol . It belongs to the class of pyrazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms in adjacent positions. Pyrazoles are known for their diverse biological activities and are widely used in medicinal chemistry .

Preparation Methods

The synthesis of 3-methyl-N-pentyl-1-propyl-1H-pyrazol-4-amine can be achieved through various synthetic routes. One common method involves the cyclocondensation of hydrazine with a suitable carbonyl compound, followed by alkylation reactions to introduce the desired substituents . Industrial production methods may involve the use of microwave-assisted synthesis or green chemistry approaches to enhance yield and reduce environmental impact .

Chemical Reactions Analysis

3-methyl-N-pentyl-1-propyl-1H-pyrazol-4-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide to form corresponding pyrazole oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced pyrazole derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions with halogens or other electrophiles to form substituted pyrazoles.

Scientific Research Applications

3-methyl-N-pentyl-1-propyl-1H-pyrazol-4-amine has several scientific research applications:

Medicinal Chemistry: It serves as a scaffold for the development of new drugs with potential anticancer, anti-inflammatory, and antimicrobial activities.

Biology: The compound is used in the study of enzyme inhibitors and receptor ligands, contributing to the understanding of biological pathways.

Industry: It is employed in the synthesis of agrochemicals, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-methyl-N-pentyl-1-propyl-1H-pyrazol-4-amine involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit the activity of certain enzymes by binding to their active sites, thereby blocking substrate access . Additionally, it may interact with receptors to modulate signal transduction pathways, leading to various biological effects .

Comparison with Similar Compounds

3-methyl-N-pentyl-1-propyl-1H-pyrazol-4-amine can be compared with other similar compounds, such as:

1-propyl-1H-pyrazol-4-amine: This compound has a similar pyrazole core but lacks the methyl and pentyl substituents.

1-methyl-1H-pyrazol-4-amine: This compound has a methyl group at the 1-position but lacks the propyl and pentyl substituents.

The unique combination of substituents in this compound contributes to its distinct chemical and biological properties, making it a valuable compound for various applications.